Cas no 1855651-86-3 (3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol)

• Product Name: 3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol
• CAS No: 1855651-86-3
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5103867
• Update Time: 2023-08-24

3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, β-(3-thietanylamino)-
• 3-Cyclopropyl-2-(thietan-3-ylamino)propan-1-ol

• Inchi： 1S/C9H17NOS/c11-4-8(3-7-1-2-7)10-9-5-12-6-9/h7-11H,1-6H2
• InChI Key： SVMYKFAIKJRLIY-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(CO)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6